3-((5-chloro-2-methoxyphenyl)amino)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(5-chloro-2-methoxyanilino)-6-[(4-fluorophenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H14ClFN4O2/c1-25-15-7-4-11(18)9-13(15)20-17-21-16(24)14(22-23-17)8-10-2-5-12(19)6-3-10/h2-7,9H,8H2,1H3,(H2,20,21,23,24)
• InChI Key: XGVQMNNISRZQLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)F
• Molecular Formula: C17H14ClFN4O2
• Molecular Weight: 360.8 g/mol

Description

3-((5-chloro-2-methoxyphenyl)amino)-6-(4-fluorobenzyl)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research. This compound is a derivative of triazine and has been synthesized for its potential use in various fields, including medicinal chemistry, agricultural science, and material science. In

Scientific Research Applications

Antimicrobial Activities

1,2,4-Triazole derivatives, including structures similar to the specified compound, have demonstrated antimicrobial activities. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and found that some exhibited good or moderate activities against various microorganisms (Bektaş et al., 2007).

Structural and Molecular Analysis

The structural and molecular properties of similar 1,2,4-triazole derivatives have been extensively studied. Shukla et al. (2014) performed experimental and theoretical analyses on biologically active 1,2,4-triazole derivatives, revealing significant insights into their molecular interactions (Shukla et al., 2014).

Antibacterial Agent Synthesis

Further research by Holla et al. (2003) involved synthesizing fluorine-containing thiadiazolotriazinones, known for their antibacterial properties. These compounds, which are structurally related to the compound , showed promising activity at specific concentrations (Holla et al., 2003).

Electronic and Optical Properties

Beytur and Avinca (2021) investigated the electronic, nonlinear optical, and spectroscopic properties of heterocyclic triazole derivatives. Their research contributes to understanding the electronic properties of compounds similar to the specified chemical (Beytur & Avinca, 2021).

Anticancer Activities

Research by Bekircan et al. (2008) on 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, which share a structural similarity, demonstrated potential anticancer activities against various cancer cell lines (Bekircan et al., 2008).